Cas no 847737-51-3 (3-chloro-5-(chloromethyl)pyridine)

• Product Name: 3-chloro-5-(chloromethyl)pyridine
• CAS No: 847737-51-3
• MF: C₆H₅Cl₂N
• MW: 162.016599416733
• MDL: MFCD10697605
• CID: 1083628
• PubChem ID: 14640207
• Update Time: 2025-05-21

3-chloro-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(chloromethyl)-Pyridine
• 3-chloro-5-(chloromethyl)pyridine
• 3-Chloro-5-chloromethyl-pyridine
• AMY12264
• AB60038
• SCHEMBL3643700
• DTXSID80562479
• XIB73751
• AKOS006304607
• EN300-314472
• A849332
• FT-0722293
• 847737-51-3
• SY039239
• MFCD10697605
• H10969
• DEFJPBMQJUFFBE-UHFFFAOYSA-N
• BS-29518
• DA-23779
• DB-262220

• MDL： MFCD10697605
• Inchi： 1S/C6H5Cl2N/c7-2-5-1-6(8)4-9-3-5/h1,3-4H,2H2
• InChI Key： DEFJPBMQJUFFBE-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(C=1)Cl

Computed Properties

• Exact Mass: 160.9799046g/mol
• Monoisotopic Mass: 160.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-chloro-5-(chloromethyl)pyridine

Recent Advances in the Application of 3-Chloro-5-(chloromethyl)pyridine (CAS: 847737-51-3) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-5-(chloromethyl)pyridine (CAS: 847737-51-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a key intermediate, this compound is widely utilized in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Its unique structural features, characterized by the presence of reactive chloro and chloromethyl groups, make it a valuable building block for the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the role of 3-chloro-5-(chloromethyl)pyridine in the synthesis of pyridine-based derivatives with potential pharmacological activities. For instance, researchers have employed this compound as a precursor in the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The ability to functionalize the chloromethyl group allows for the introduction of diverse substituents, enabling the fine-tuning of biological activity and physicochemical properties of the resulting molecules.

In a 2023 study published in the *Journal of Medicinal Chemistry*, scientists demonstrated the utility of 3-chloro-5-(chloromethyl)pyridine in the synthesis of novel allosteric modulators for G-protein-coupled receptors (GPCRs). The study reported that derivatives of this compound exhibited high selectivity and potency in modulating receptor activity, offering new avenues for drug discovery in neurological disorders. The researchers utilized a combination of computational modeling and synthetic chemistry to optimize the interactions between the pyridine core and the receptor binding sites.

Another significant application of 3-chloro-5-(chloromethyl)pyridine is in the field of agrochemicals. A recent patent (WO2023056789) disclosed its use in the synthesis of pyridine-based herbicides with improved efficacy and environmental safety profiles. The patent highlighted the compound's role in introducing chloroalkyl groups into the herbicide scaffold, which enhanced its binding affinity to target enzymes in weeds while minimizing off-target effects.

From a synthetic chemistry perspective, advancements in catalytic methods have further expanded the utility of 3-chloro-5-(chloromethyl)pyridine. For example, a 2022 study in *Organic Letters* described a palladium-catalyzed cross-coupling reaction that efficiently functionalized the chloromethyl group, enabling the rapid assembly of complex pyridine derivatives. This methodology has been particularly valuable in high-throughput screening campaigns for drug discovery.

In conclusion, 3-chloro-5-(chloromethyl)pyridine (CAS: 847737-51-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its synthetic versatility and the ability to modulate biological activity. Ongoing research is expected to uncover further innovative uses for this compound, particularly in the design of targeted therapies and sustainable agrochemicals. Future studies should focus on exploring its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, where its reactive functional groups could play a transformative role.